
handling and storage procedures for dimethyltin
dichloride in the lab

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyltin

Cat. No.: B1205294 Get Quote

Application Notes and Protocols for Dimethyltin
Dichloride
For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyltin dichloride (CAS No. 753-73-1) is a versatile organotin compound utilized as a

catalyst, a stabilizer for PVC, and an intermediate in the synthesis of other organotin

compounds.[1][2] It is also employed in the production of coatings for glass.[3] However,

organotin compounds are known for their toxicity, and dimethyltin dichloride is classified as

highly hazardous.[4][5] It is fatal if inhaled, toxic if swallowed or in contact with skin, causes

severe skin burns and eye damage, and is suspected of damaging the unborn child.[6][7]

Furthermore, it causes damage to the nervous and immune systems through prolonged or

repeated exposure.[7][8]

These application notes provide detailed procedures and safety protocols for the handling and

storage of dimethyltin dichloride in a laboratory setting to ensure the safety of personnel and

the integrity of experimental work.

Hazard Identification and Classification
Dimethyltin dichloride is a white crystalline powder that is moisture-sensitive.[6][9] It is crucial

to be fully aware of its hazard classifications before handling.
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GHS Hazard Statements:[7]

H301+H311: Toxic if swallowed or in contact with skin.

H330: Fatal if inhaled.

H314: Causes severe skin burns and eye damage.

H361d: Suspected of damaging the unborn child.

H372: Causes damage to the nervous system and the immune system through prolonged or

repeated exposure.

EUH071: Corrosive to the respiratory tract.[7]

Due to its high toxicity and corrosive nature, all handling must be performed with strict

adherence to safety protocols.

Physical, Chemical, and Toxicological Properties
A summary of the key quantitative data for dimethyltin dichloride is presented below for easy

reference.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₂H₆Cl₂Sn [6]

Molecular Weight 219.68 g/mol [4]

Appearance White crystalline powder [6][9]

Melting Point 103 - 110 °C / 217.4 - 230 °F [6][8]

Boiling Point 188 - 190 °C / 370.4 - 374 °F [6]

Water Solubility
Slightly soluble (20 g/L at

20°C); reacts with water
[1][3]

Synonyms
Dichlorodimethylstannane,

Dichlorodimethyltin
[6][9]

Table 2: Toxicological Data

Parameter Value Species Source(s)

LD50 Oral 73.9 mg/kg Rat [10]

LD50 Dermal 404 mg/kg Rabbit [6]

LC50 Inhalation 115 mg/m³/4hr Rat [4]

LC50 Inhalation 125 mg/L/1h Rat [6]

Table 3: Occupational Exposure Limits (as Sn)

Limit Value Source(s)

OSHA PEL (TWA) 0.1 mg/m³ [4]

ACGIH TLV (TWA) 0.1 mg/m³ [9]

ACGIH TLV (STEL) 0.2 mg/m³ [4][9]

NIOSH IDLH 25 mg/m³ [4]
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Laboratory Handling and Storage Protocols
Protocol for Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent any exposure.

Eye/Face Protection: Wear chemical safety goggles and a full-face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Consult

manufacturer data for breakthrough times. Wear a flame-resistant lab coat and appropriate

protective clothing to prevent skin exposure.[9]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to keep

airborne concentrations below permissible exposure limits.[9] For situations where a fume

hood is not feasible or for emergency response, use a full-face respirator with appropriate

cartridges or a self-contained breathing apparatus (SCBA), following OSHA respirator

regulations in 29 CFR 1910.134.[9]

Protocol for Safe Handling and Use
This protocol outlines the steps for using dimethyltin dichloride as a catalyst in a laboratory-

scale reaction.

Preparation and Pre-Reaction Setup:

Designate a specific area within a chemical fume hood for the experiment.

Ensure an eyewash station and safety shower are readily accessible.[9]

Assemble all glassware and equipment. Ensure it is completely dry, as dimethyltin
dichloride is moisture-sensitive.[6][9] The entire apparatus should be flushed with an inert

gas like nitrogen or argon.[11]

Place a container for solid waste and a separate, labeled container for liquid waste inside

the fume hood.
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Weighing and Dispensing:

Handle the solid compound carefully to minimize dust generation and accumulation.[9]

Weigh the required amount of dimethyltin dichloride in a tared, sealed container within

the fume hood.

If transferring to a reaction vessel, do so under a stream of inert gas.

Running the Reaction:

Add the dimethyltin dichloride to the reaction mixture slowly.

Maintain the inert atmosphere throughout the reaction.

Continuously monitor the reaction for any unexpected changes.

Post-Reaction Workup and Decontamination:

Upon completion, quench the reaction carefully according to the specific experimental

procedure.

Clean all contaminated glassware and equipment thoroughly.

Wipe down the surfaces of the fume hood with an appropriate decontaminating solution.

Waste Disposal:

Dispose of all waste (solid and liquid) in appropriately labeled hazardous waste

containers.

Do not flush into the sewer system or allow it to contaminate ground water.[8]

Follow all local, regional, and national regulations for hazardous waste disposal.

Protocol for Storage
Proper storage is critical to maintain the chemical's stability and prevent accidental exposure.
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[10][12]

The storage area should be a designated corrosives area.[9]

Container Requirements:

Keep the container tightly closed to protect from moisture.[9][10]

For long-term storage, consider storing under a nitrogen atmosphere.[9]

Access and Security:

Store the chemical in a locked cabinet or a secure, approved area to restrict access to

authorized personnel only.[10][13]

Keep away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.

Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the person to fresh

air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[9][10]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing all

contaminated clothing and

shoes. Seek immediate

medical attention.

[9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek immediate

medical attention.

[6][9]

Ingestion

Do NOT induce vomiting. If the

victim is conscious, give a

cupful of water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[9]

Spill and Leak Response
Evacuate: Immediately evacuate personnel from the spill area. Keep people away and

upwind of the spill.[8]

Ventilate: Ensure the area is well-ventilated, but perform this action from a safe distance.

Contain: Prevent the spill from entering drains or waterways.[13]

Clean-up:
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Wear full PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[9]

Avoid actions that generate dust.[9]

Clean the affected area thoroughly once the material is removed.

Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for handling dimethyltin dichloride, from

preparation to emergency response.

Caption: Workflow for handling and storing dimethyltin dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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